1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane

• IUPAC Name: 3,4-dihydro-2H-chromen-3-yl-(4-methylsulfonyl-1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C16H22N2O4S/c1-23(20,21)18-8-4-7-17(9-10-18)16(19)14-11-13-5-2-3-6-15(13)22-12-14/h2-3,5-6,14H,4,7-12H2,1H3
• InChI Key: GDPNLQVVGXXAJP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCN(CC1)C(=O)C2CC3=CC=CC=C3OC2
• Molecular Formula: C16H22N2O4S
• Molecular Weight: 338.4 g/mol

Description

1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane, also known as DMCM, is a chemical compound that belongs to the benzodiazepine family. It has been widely used in scientific research as a tool to investigate the GABA receptor system in the brain. DMCM has a unique chemical structure that makes it a useful tool for studying the effects of GABAergic drugs on the brain.

Mechanism of Action

1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane acts as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter receptor in the brain. By binding to the GABA-A receptor, 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane enhances the effects of GABA, resulting in increased inhibition of neuronal activity. This leads to a calming effect on the brain, which can be useful in the treatment of anxiety and other neurological disorders.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane are primarily related to its effects on the GABA-A receptor system in the brain. 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane has been shown to increase the activity of GABAergic neurons, leading to increased inhibition of neuronal activity. This can result in a range of physiological effects, including sedation, muscle relaxation, and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane in lab experiments is its specificity for the GABA-A receptor system. This makes it a useful tool for investigating the effects of GABAergic drugs on the brain. However, 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane has some limitations, including its potential toxicity and its relatively short half-life in the body.

Future Directions

There are several potential future directions for research involving 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane. One area of interest is the development of new GABAergic drugs that can be used in the treatment of neurological disorders. Another area of interest is the development of new methods for synthesizing 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane and other benzodiazepine compounds. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane on the brain and to identify potential therapeutic uses for this compound.

Synthesis Methods

1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The exact synthesis method can vary depending on the desired purity and yield of the final product. Generally, the synthesis of 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane involves the reaction of a benzodiazepine precursor with a sulfonyl chloride compound to produce the final product.

Scientific Research Applications

1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(methylsulfonyl)-1,4-diazepane has been used extensively in scientific research to investigate the role of the GABA receptor system in the brain. It has been shown to be a useful tool for studying the effects of GABAergic drugs on the brain, including their potential therapeutic uses in the treatment of anxiety, insomnia, and other neurological disorders.